![molecular formula C22H24N2O4S B298330 5-(3-Ethoxy-2-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one](/img/structure/B298330.png)
5-(3-Ethoxy-2-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(3-Ethoxy-2-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one is a compound that has been synthesized for its potential use in scientific research. This compound has shown promise in various areas of research, including its use as an anti-inflammatory agent, as well as its potential to treat cancer and other diseases.
Mechanism of Action
The mechanism of action of 5-(3-Ethoxy-2-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one is not fully understood. However, studies have shown that this compound inhibits the activity of certain enzymes and proteins that are involved in inflammation and cancer cell growth.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. This compound has been shown to inhibit the production of inflammatory cytokines, reduce the expression of adhesion molecules, and inhibit the activation of certain transcription factors. Additionally, this compound has been shown to induce apoptosis in cancer cells, inhibit angiogenesis, and inhibit the migration and invasion of cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using 5-(3-Ethoxy-2-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one in lab experiments is its potential as an anti-inflammatory agent and its cytotoxic effects on cancer cells. This makes it a potential candidate for the development of new drugs for the treatment of inflammatory diseases and cancer.
One limitation of using this compound in lab experiments is its limited solubility in water, which may affect its bioavailability and pharmacokinetics. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential side effects.
Future Directions
There are several future directions for research on 5-(3-Ethoxy-2-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one. One direction is to further investigate its potential as an anti-inflammatory agent and its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis.
Another direction is to further investigate its potential as a cancer treatment and to develop new drugs based on this compound. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential side effects, as well as to optimize its pharmacokinetics and bioavailability.
Synthesis Methods
The synthesis of 5-(3-Ethoxy-2-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one involves the reaction of 2-aminothiazole with 4-methoxybenzaldehyde in the presence of ethanol and sodium hydroxide. The resulting product is then reacted with 3-ethoxy-2-hydroxybenzaldehyde and propylamine in the presence of acetic acid and refluxed for several hours. The final product is obtained after recrystallization from ethanol.
Scientific Research Applications
5-(3-Ethoxy-2-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one has been studied for its potential use in various areas of scientific research. One area of research has been its potential as an anti-inflammatory agent. Studies have shown that this compound has anti-inflammatory effects in vitro and in vivo, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.
Another area of research has been its potential to treat cancer. Studies have shown that this compound has cytotoxic effects on cancer cells, making it a potential candidate for the treatment of various types of cancer.
properties
Molecular Formula |
C22H24N2O4S |
---|---|
Molecular Weight |
412.5 g/mol |
IUPAC Name |
(5Z)-5-[(3-ethoxy-2-hydroxyphenyl)methylidene]-2-(4-methoxyphenyl)imino-3-propyl-1,3-thiazolidin-4-one |
InChI |
InChI=1S/C22H24N2O4S/c1-4-13-24-21(26)19(14-15-7-6-8-18(20(15)25)28-5-2)29-22(24)23-16-9-11-17(27-3)12-10-16/h6-12,14,25H,4-5,13H2,1-3H3/b19-14-,23-22? |
InChI Key |
DDEWMRMAJKRPQH-NPPZMEKISA-N |
Isomeric SMILES |
CCCN1C(=O)/C(=C/C2=C(C(=CC=C2)OCC)O)/SC1=NC3=CC=C(C=C3)OC |
SMILES |
CCCN1C(=O)C(=CC2=C(C(=CC=C2)OCC)O)SC1=NC3=CC=C(C=C3)OC |
Canonical SMILES |
CCCN1C(=O)C(=CC2=C(C(=CC=C2)OCC)O)SC1=NC3=CC=C(C=C3)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.